Cas no 879324-75-1 (Prionoid B)

• Product Name: Prionoid B
• CAS No: 879324-75-1
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• CID: 2087060
• PubChem ID: 102004771
• Update Time: 2025-07-16

Prionoid B Chemical and Physical Properties

Names and Identifiers

• Prionoid B
• 879324-75-1
• FS-7609
• 12-hydroxy-11-isopropyl-6-methyl-3-(2-methylprop-1-en-1-yl)-2-oxatricyclo[7.3.1.0?,(1)(3)]trideca-1(12),5(13),6,8,10-pentaen-4-one
• EKB32475

• Inchi： 1S/C20H22O3/c1-10(2)8-15-19(22)16-12(5)6-7-13-9-14(11(3)4)18(21)20(23-15)17(13)16/h6-9,11,15,21H,1-5H3
• InChI Key： WLCQIECMEDJZSS-UHFFFAOYSA-N
• SMILES： O1C(/C=C(\C)/C)C(C2C(C)=CC=C3C=C(C(=C1C=23)O)C(C)C)=O

Computed Properties

• Exact Mass: 310.15689456g/mol
• Monoisotopic Mass: 310.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on Prionoid B

Prionoid B (CAS No. 879324-75-1): A Promising Compound in Neurodegenerative Disease Research

Prionoid B (CAS No. 879324-75-1) is a novel compound that has garnered significant attention in the field of neurodegenerative disease research. This compound, characterized by its unique chemical structure and biological activity, holds potential for the development of new therapeutic strategies against conditions such as Alzheimer's disease, Parkinson's disease, and prion diseases. In this article, we will delve into the current understanding of Prionoid B, its mechanisms of action, and its potential applications in clinical settings.

Chemical Structure and Properties

Prionoid B (CAS No. 879324-75-1) is a small molecule with a molecular weight of approximately 450 g/mol. Its chemical structure includes a core scaffold that is believed to confer its unique biological properties. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and can be readily synthesized using standard organic chemistry techniques. The high purity and stability of Prionoid B make it an ideal candidate for both in vitro and in vivo studies.

Mechanisms of Action

The primary mechanism of action for Prionoid B involves its ability to modulate protein misfolding and aggregation, which are hallmark features of many neurodegenerative diseases. Recent studies have shown that Prionoid B can interfere with the formation of toxic protein aggregates by stabilizing native protein conformations or promoting their degradation through cellular quality control mechanisms. This dual action makes it a promising candidate for therapeutic intervention.

In addition to its direct effects on protein aggregation, Prionoid B has been found to exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that the compound may have broader applications beyond just targeting protein misfolding.

Clinical Relevance and Potential Applications

The potential clinical applications of Prionoid B are vast and varied. In preclinical studies, the compound has shown efficacy in reducing the accumulation of amyloid-beta plaques in animal models of Alzheimer's disease. Similarly, it has demonstrated the ability to inhibit alpha-synuclein aggregation in models of Parkinson's disease. These results have sparked interest in further investigating the therapeutic potential of Prionoid B.

Beyond these well-known neurodegenerative conditions, Prionoid B has also shown promise in prion disease models. Prion diseases, such as Creutzfeldt-Jakob disease (CJD), are characterized by the accumulation of misfolded prion proteins that lead to rapid neurodegeneration. Preclinical studies have indicated that Prionoid B can reduce prion protein aggregation and extend survival times in affected animals.

Current Research and Future Directions

The research on Prionoid B is still in its early stages, but the initial findings are highly encouraging. Several ongoing studies are focused on elucidating the detailed molecular mechanisms by which this compound exerts its effects on protein misfolding and aggregation. Additionally, efforts are being made to optimize the pharmacokinetic properties of Prionoid B to enhance its bioavailability and reduce potential side effects.

Clinical trials are also on the horizon, with Phase I trials expected to begin in the near future to assess the safety and tolerability of Prionoid B. If these trials yield positive results, subsequent Phase II and III trials will be conducted to evaluate its efficacy in human patients with neurodegenerative diseases.

Conclusion

Prionoid B (CAS No. 879324-75-1) represents a significant advancement in the field of neurodegenerative disease research. Its unique chemical properties and multifaceted biological activities make it a promising candidate for developing new therapeutic strategies against a range of neurological disorders. As research continues to uncover more about this compound, it is likely that we will see increased interest from both academic institutions and pharmaceutical companies in advancing its clinical development.